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Compound of Interest

Compound Name: MRS2768 tetrasodium salt

Cat. No.: B11928990

For Researchers, Scientists, and Drug Development Professionals

Introduction

MRS2768 tetrasodium salt is a potent and selective agonist for the P2Y2 receptor, a G
protein-coupled receptor activated by extracellular nucleotides like ATP and UTP.[1][2][3] As a
valuable tool in pharmacological research, particularly in studies related to cardiovascular
diseases, inflammation, and cell proliferation, proper preparation of stock solutions is crucial for
experimental accuracy and reproducibility.[4][5] These application notes provide a detailed
protocol for the preparation, storage, and handling of MRS2768 tetrasodium salt stock

solutions.

Chemical Properties and Data

A comprehensive understanding of the physicochemical properties of MRS2768 tetrasodium
salt is essential for accurate stock solution preparation. The key quantitative data are
summarized in the table below.
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Property Value Reference
Molecular Weight 728.14 g/mol [1112116171
Molecular Formula Ci1sH16N2NasO18P4 [1][2][6]
Purity >98% (HPLC) [11[2][7]
Solubility Soluble in water [11[7]

ECso for human P2Y2

Receptor

1.89 pM

[2](3]

Appearance

Colorless to light yellow liquid

(when pre-dissolved) or solid

[5]

Storage (Powder)

-20°C for up to 2 years

[6]

Storage (Stock Solution)

-80°C for up to 6 months (in
DMSO) or aliquoted in water

[1](6]

Experimental Protocols

This section outlines the detailed methodology for preparing a 10 mM stock solution of

MRS2768 tetrasodium salt. This concentration is a common starting point for subsequent

dilutions to working concentrations for various in vitro and in vivo experiments.

Materials

MRS2768 tetrasodium salt (powder form)

Nuclease-free water or sterile Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes (e.g., 1.5 mL)

Calibrated micropipettes and sterile, filter-barrier pipette tips

Vortex mixer

Analytical balance
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o Personal Protective Equipment (PPE): laboratory coat, gloves, and safety glasses

Stock Solution Preparation (10 mM in Nuclease-Free
Water)

o Pre-weighing Preparation: Before opening, bring the vial of MRS2768 tetrasodium salt
powder to room temperature to prevent condensation.

o Weighing: Carefully weigh the desired amount of MRS2768 tetrasodium salt using an
analytical balance in a clean, draft-free environment. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 0.728 mg of the compound (Calculation: 728.14 g/mol * 0.010
mol/L * 0.001 L = 0.000728 g = 0.728 mgQ).

e Solubilization: Add the weighed powder to a sterile microcentrifuge tube. Using a calibrated
micropipette, add the calculated volume of nuclease-free water to the tube.

» Dissolution: Close the tube tightly and vortex gently until the powder is completely dissolved.
Visually inspect the solution to ensure there are no visible particulates.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-
50 L) in sterile microcentrifuge tubes.

o Storage: Store the aliquots at -80°C for long-term storage.[1] For short-term use, a stock
solution in DMSO can be stored at 4°C for up to two weeks, though water is the preferred
solvent given the compound's solubility.[6]

P2Y2 Receptor Signaling Pathway

MRS2768 exerts its biological effects by activating the P2Y2 receptor, which primarily couples
to the Gg/11 family of G proteins. The activation of this pathway leads to a cascade of
intracellular events, as depicted in the diagram below.
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Caption: P2Y2 receptor signaling cascade initiated by MRS2768.

Experimental Workflow for Cell-Based Assays

The following diagram illustrates a typical workflow for utilizing the prepared MRS2768 stock
solution in a cell-based experiment, such as a cell proliferation assay.
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Caption: General workflow for cell-based experiments using MRS2768.

Conclusion

The protocols and information provided herein are intended to guide researchers in the proper
preparation and use of MRS2768 tetrasodium salt stock solutions. Adherence to these
guidelines will help ensure the integrity of the compound and the reliability of experimental
outcomes. As with any chemical reagent, it is imperative to consult the batch-specific certificate
of analysis for the most accurate information on molecular weight and purity. Always follow
standard laboratory safety practices when handling chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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